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Compound of Interest

Compound Name:
Adenosine 5'-(alpha,beta-

methylene)diphosphate

Cat. No.: B12291923

Get Quote

Introduction & Mechanism of Action
Adenosine 5'-(alpha,beta-methylene)diphosphate (commonly abbreviated as AMP-CP or

AOPCP) is a potent, metabolically stable analog of ADP. In the context of cell culture and drug

development, it is the "Gold Standard" inhibitor for ecto-5'-nucleotidase (CD73).

The Biological Context: The ATP-Adenosine Axis
In the tumor microenvironment (TME) and hypoxic tissues, extracellular ATP is rapidly

converted into immunosuppressive Adenosine via a two-step enzymatic cascade.

CD39 hydrolyzes ATP

AMP.[1][2]

CD73 hydrolyzes AMP ngcontent-ng-c4120160419="" _nghost-ng-c3115686525=""
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Adenosine.[1][2][3][4]
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Adenosine then binds to A2A/A2B receptors on immune cells (T-cells, NK cells), effectively

"braking" the immune response. AMP-CP specifically blocks the second step (CD73),

preventing the formation of the adenosine halo and restoring immune surveillance.

Critical Distinction: AMP-CP vs. AMP-PCP
Do not confuse these two molecules.

AMP-CP (alpha,beta-methylene): Inhibits CD73.[5][6][7] Used to study adenosine

generation.[1][2][3][8][9]

AMP-PCP (beta,gamma-methylene): A non-hydrolyzable ATP analog. Used to study

P2X/P2Y receptor activation without hydrolysis.
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Caption: The Purinergic Signaling Cascade. AMP-CP specifically targets CD73, halting the

conversion of AMP to Adenosine.

Pre-Experimental Planning: Handling & Stability
AMP-CP is a phosphate salt. Its handling differs significantly from hydrophobic small

molecules.
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Solubility & Reconstitution
Parameter Specification Notes

Solvent Ultrapure Water or PBS

Do NOT use DMSO as a

primary solvent; solubility is

poor.

Max Solubility ~25 - 50 mg/mL
Depends on the specific salt

form (Disodium is common).

Stock Conc. 10 mM or 50 mM

High concentration stocks

minimize volume added to

culture.

pH Sensitivity Acid Labile

The methylene bridge is

stable, but the molecule

prefers neutral pH (7.2–7.5).

Storage Protocol
Weigh powder in a static-free environment.

Dissolve in sterile PBS or water. Vortex gently.

Sterile Filter: Pass through a 0.22 µm PES syringe filter.

Aliquot: specific volumes (e.g., 50 µL) into sterile microcentrifuge tubes to avoid freeze-thaw

cycles.

Store: -20°C (stable for 6 months) or -80°C (stable for >1 year).

Protocol A: Functional CD73 Inhibition Assay
(Malachite Green)
Objective: Quantify CD73 activity on live cells by measuring the release of inorganic phosphate

(Pi) from AMP, and demonstrate inhibition by AMP-CP.
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Mechanism: CD73 cleaves the phosphate from AMP.[1][2][10][4][11][12] Malachite Green

reagent turns green in the presence of free phosphate.

Reagents Required[13][14]
Buffer: Phosphate-Free Buffer (e.g., Tris-buffered saline or specialized Phosphate-Free

DMEM). CRITICAL: Standard DMEM/RPMI contains high phosphate and will saturate the

assay immediately.

Substrate: Adenosine Monophosphate (AMP), 10 mM stock.

Inhibitor: AMP-CP, 10 mM stock.

Detection: Malachite Green Phosphate Detection Kit.

Step-by-Step Procedure
Cell Seeding: Seed CD73-positive cells (e.g., MDA-MB-231 or U87 MG) in a 96-well plate at

10,000 cells/well. Allow adherence overnight.

Washing (The "Make or Break" Step):

Aspirate culture media completely.

Wash cells 3 times with 200 µL of warm Phosphate-Free Buffer.

Why? Even trace amounts of serum or standard media will cause a false positive signal.

Treatment Setup:

Control: Buffer + AMP (100 µM final).

Inhibition: Buffer + AMP (100 µM) + AMP-CP (100 µM).

Background: Buffer only (no substrate).

Incubation: Incubate at 37°C for 30–60 minutes.

Detection:
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Transfer 50 µL of supernatant to a fresh transparent 96-well plate.

Add 100 µL Malachite Green Reagent.

Incubate 10–20 mins at room temperature (protected from light).

Readout: Measure Absorbance at 620 nm.

Expected Result: The "Control" wells will show high absorbance (high Pi). The "AMP-CP" wells

should show absorbance near baseline (inhibition of Pi release).

Protocol B: T-Cell Restoration Assay (Immunology)
Objective: Demonstrate that AMP-CP can rescue T-cell proliferation that is being suppressed

by tumor-derived adenosine.

Experimental Workflow Visualization
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Caption: Experimental design to validate AMP-CP mediated rescue of anti-tumor immunity.
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Step-by-Step Procedure
Tumor Cell Prep: Seed CD73+ tumor cells in a 24-well plate (e.g., 50,000 cells/well). Allow to

adhere.

T-Cell Isolation: Isolate CD8+ T-cells from PBMC or mouse spleen.

Labeling: Label T-cells with CFSE (or CellTrace Violet) to track proliferation.

Co-Culture: Add T-cells to the tumor wells (Ratio 1:1 or 5:1 T-cell:Tumor). Add anti-

CD3/CD28 beads to stimulate T-cells.[9]

Induction of Suppression: Add AMP (50–100 µM) to the media.

Mechanism:[4][12][13][14][15] Tumor CD73 converts this AMP to Adenosine, which

suppresses the T-cells.[10][4][12]

Rescue Treatment: Add AMP-CP (50–100 µM) to the "Rescue" wells.

Note: Add AMP-CP before or simultaneously with AMP to prevent initial adenosine burst.

Incubation: Culture for 72 hours at 37°C.

Analysis: Harvest non-adherent cells (T-cells) and analyze via Flow Cytometry.

Readout: High CFSE intensity = Suppression (No division). Low CFSE intensity =

Proliferation (Rescue).

Troubleshooting & Optimization
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Issue Probable Cause Solution

High Background (Protocol A) Phosphate in buffer or plastics

Use certified Phosphate-Free

buffers. Wash cells 3x.[8] Use

phosphate-free plastics if

possible.

No Inhibition Observed AMP concentration too high

AMP-CP is a competitive

inhibitor. If [AMP] >>> [AMP-

CP], inhibition is lost. Maintain

1:1 or 1:10 Substrate:Inhibitor

ratio.

Cell Toxicity High concentration (>500 µM)

AMP-CP is generally non-toxic

up to 100 µM. Perform a dose-

response curve (1, 10, 100

µM).

Inconsistent T-Cell Data Adenosine Deaminase (ADA)

Serum contains ADA which

degrades Adenosine. Use

serum-free media or add an

ADA inhibitor (EHNA) to

stabilize Adenosine levels in

controls.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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